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Compound of Interest

Compound Name: Satranidazole

Cat. No.: B1681479 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary chemical synthesis

pathways for Satranidazole, a potent nitroimidazole-based antiprotozoal and antibacterial

agent. The document details two core synthetic routes, furnishing experimental protocols,

quantitative data, and visual representations of the reaction pathways to facilitate

understanding and replication in a laboratory setting.

Introduction
Satranidazole, chemically known as 1-(1-methyl-5-nitroimidazol-2-yl)-3-

methylsulfonylimidazolidin-2-one, is a crucial therapeutic agent effective against anaerobic

infections.[1] Its synthesis has been approached through various methodologies, with two

predominant routes emerging in the scientific and patent literature. This guide will refer to these

as Route A, a convergent synthesis, and Route B, a linear synthesis.

Core Synthetic Pathways
Route A: Convergent Synthesis
This synthetic approach, first described by Nagarajan et al. in 1982, involves a direct

condensation of two key intermediates.[2] This method is characterized by its efficiency in the

final step, directly assembling the Satranidazole molecule.
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The overall reaction for Route A is the condensation of 1-methyl-2-(methylsulfonyl)-5-

nitroimidazole with the sodium salt of 1-methylsulfonyl-2-imidazolidinone.[2]

1-methyl-2-(methylsulfonyl)-
5-nitroimidazole

Satranidazole

1-methylsulfonyl-
2-imidazolidinone

NaH, dry DMF

Route B: Linear Synthesis

N-methylaminoacetaldehyde
dimethyl acetal 1-methyl-2-mercaptoimidazolei) KCNS, HCl 1-methyl-2-(ethylthio)imidazoleii) C2H5Br, NaOH 1-methyl-2-(ethylthio)-
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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